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Compound of Interest

Compound Name: 4-Phenacyloxybenzoic acid

Cat. No.: B15194602

Disclaimer: A specific Material Safety Data Sheet (MSDS) for 4-Phenacyloxybenzoic acid is
not readily available in public databases. The following information is compiled from data on the
closely related compound, 4-Phenoxybenzoic acid, and general principles of laboratory safety
for handling similar chemical substances. Researchers, scientists, and drug development
professionals should handle 4-Phenacyloxybenzoic acid with caution and perform a thorough
risk assessment before use.

Chemical Identification and Properties

This section outlines the known physical and chemical properties of 4-Phenoxybenzoic acid,
which is structurally similar to 4-Phenacyloxybenzoic acid. These values should be
considered as estimates.
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Property Value Source
Molecular Formula C13H1003 [1]
Molecular Weight 214.22 g/mol [1]
Melting Point 163-165 °C [2]
Boiling Point (estimated) 314.35°C [2]

White to slightly yellow
Appearance _ [2]
crystalline powder

N Very faint turbidity in hot
Solubility thanol [2]
methano

pKa (at 25°C) 4.57 2]

Hazard Identification and Classification

Based on data for 4-Phenoxybenzoic acid, the following hazard classifications are likely

applicable.
Hazard Class Category Hazard Statement
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye ) H319: Causes serious eye
Irritation irritation
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

Signal Word: Warning

Hazard Statements:

o Causes skin irritation.[1]

o Causes serious eye irritation.[1]
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e May cause respiratory irritation.[1]

First-Aid Measures

In the event of exposure, follow these first-aid protocols.

Exposure Route

First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately wash off with soap and plenty of
water while removing all contaminated clothing
and shoes. Get medical attention if irritation

develops.

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing. Get medical attention.

Ingestion

Do NOT induce vomiting. Clean mouth with
water and drink plenty of water afterwards.
Never give anything by mouth to an

unconscious person. Get medical attention.

Handling and Storage

Handling:

Avoid breathing dust.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Use only in a well-ventilated area, preferably in a chemical fume hood.
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o Wear appropriate personal protective equipment (PPE).

Storage:

o Keep container tightly closed in a dry, cool, and well-ventilated place.

o Store away from incompatible materials such as strong oxidizing agents and strong bases.

Experimental Protocols

While specific experimental protocols for 4-Phenacyloxybenzoic acid are not available, the
following general procedures should be followed when handling this or similar powdered
chemical compounds in a research setting.

Weighing and Dispensing Protocol

e Preparation:

o Ensure the chemical balance is clean, calibrated, and located in a draft-free area or a
balance enclosure.

o Don appropriate PPE: safety glasses or goggles, a lab coat, and nitrile gloves.
o Have a designated waste container for contaminated weighing paper and spatulas.
e Procedure:

o Place a clean, appropriately sized weighing paper or boat on the balance pan and tare the
balance.

o Carefully use a clean spatula to transfer the desired amount of 4-Phenacyloxybenzoic
acid onto the weighing paper. Avoid creating dust clouds.

o If weighing a small amount, it is advisable to add the powder to a tared vial to minimize
loss.

o Once the desired weight is obtained, securely close the stock container.
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o Clean the spatula and the area around the balance. Dispose of any contaminated
materials in the designated waste container.

Preparation of a Stock Solution

e Preparation:

Work within a chemical fume hood.

[e]

o

Select a suitable solvent (e.g., methanol, based on the solubility data of the analogue).

[¢]

Have the calculated amount of solvent ready in a graduated cylinder or other appropriate
measuring vessel.

[¢]

Use a volumetric flask for accurate concentration preparation.
e Procedure:
o Transfer the weighed 4-Phenacyloxybenzoic acid into the volumetric flask.

o Add a small amount of the chosen solvent to dissolve the powder. Gentle swirling or
sonication may be required.

o Once the solid is completely dissolved, add the remaining solvent to the calibration mark
of the volumetric flask.

o Cap the flask and invert it several times to ensure a homogenous solution.

o Label the flask with the chemical name, concentration, solvent, date of preparation, and
your initials.

Visualizations

The following diagrams illustrate standard laboratory safety workflows relevant to the handling
of chemical compounds like 4-Phenacyloxybenzoic acid.
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Standard Laboratory Chemical Handling Workflow
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Decision-Making Workflow for Chemical Spill Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth
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